Cas no 1805289-16-0 (3-(Difluoromethyl)-4-fluoro-2-nitropyridine-6-methanol)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-nitropyridine-6-methanol
• CAS No: 1805289-16-0
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4805909
• Update Time: 2025-05-21

3-(Difluoromethyl)-4-fluoro-2-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-nitropyridine-6-methanol

• Inchi： 1S/C7H5F3N2O3/c8-4-1-3(2-13)11-7(12(14)15)5(4)6(9)10/h1,6,13H,2H2
• InChI Key： FVHBYKNTVFCMDH-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)N=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9

Additional information on 3-(Difluoromethyl)-4-fluoro-2-nitropyridine-6-methanol

Research Update on 3-(Difluoromethyl)-4-fluoro-2-nitropyridine-6-methanol (CAS: 1805289-16-0) in Chemical Biology and Pharmaceutical Applications

The compound 3-(Difluoromethyl)-4-fluoro-2-nitropyridine-6-methanol (CAS: 1805289-16-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic nitropyridine derivative, characterized by difluoromethyl and fluoro substituents, exhibits promising bioactivity, particularly in the context of enzyme inhibition and antimicrobial activity. Recent studies have explored its synthesis, molecular interactions, and pharmacological properties, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthetic route for 3-(Difluoromethyl)-4-fluoro-2-nitropyridine-6-methanol, emphasizing its scalability and purity (>98%). The research highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors, with specific affinity for tyrosine kinases implicated in cancer pathways. Molecular docking simulations revealed strong binding interactions with the ATP-binding sites of target kinases, suggesting its potential as a scaffold for targeted therapies.

Further investigations into its antimicrobial properties were reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound demonstrated broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies indicated that the nitropyridine core disrupts bacterial cell wall synthesis, while the difluoromethyl group enhances membrane permeability. These findings underscore its dual functionality as both an antibacterial agent and a pharmacophore for further optimization.

In addition to its therapeutic potential, 3-(Difluoromethyl)-4-fluoro-2-nitropyridine-6-methanol has been investigated for its utility in chemical biology probes. A recent ACS Chemical Biology publication (2024) described its use as a fluorescent tag for tracking protein-ligand interactions in real-time, leveraging the nitro group's redox-sensitive properties. This application opens avenues for studying dynamic cellular processes, such as signal transduction and drug-target engagement.

Despite these advances, challenges remain in optimizing the compound's pharmacokinetic profile, particularly its metabolic stability and oral bioavailability. Current research efforts, including prodrug strategies and formulation studies, aim to address these limitations. Collaborative projects between academic and industrial laboratories are underway to advance this molecule into preclinical development, with a focus on oncology and infectious disease indications.

In conclusion, 3-(Difluoromethyl)-4-fluoro-2-nitropyridine-6-methanol represents a versatile chemical entity with multifaceted applications in drug discovery and chemical biology. Its continued exploration is expected to yield novel insights into structure-activity relationships and therapeutic mechanisms, reinforcing its value in the pharmaceutical pipeline.